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Compound of Interest

Compound Name: 2-Hydroxypropyl stearate

Cat. No.: B7798536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 2-
Hydroxypropyl stearate. The information is curated for professionals in research and

development who require precise data for formulation, characterization, and quality control

purposes. This document aggregates available data, outlines general experimental

methodologies for property determination, and presents a logical workflow for its physical

characterization.

Chemical Identity
2-Hydroxypropyl stearate is the monoester of stearic acid and propylene glycol. It is a non-

ionic surfactant and emulsifying agent used in various pharmaceutical, cosmetic, and food

applications.
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Identifier Value

IUPAC Name 2-hydroxypropyl octadecanoate

Synonyms
Propylene glycol monostearate, 2-

Hydroxypropyl octadecanoate, NSC 4841[1]

CAS Number 1323-39-3[1][2][3]

Molecular Formula C₂₁H₄₂O₃[1]

Molecular Weight 342.56 g/mol [1][2][4]

Chemical Structure (Illustration of the chemical structure)

Quantitative Physical and Chemical Data
The following tables summarize the key quantitative physical and chemical properties of 2-
Hydroxypropyl stearate.

Table 2.1: General Physical Properties

Property Value Notes

Physical State Solid at room temperature[1]
Often described as a waxy

solid.

Appearance White to yellowish solid
Based on typical appearance

of similar fatty acid esters.

Density 0.9 ± 0.1 g/cm³[2][4] At standard conditions.

Table 2.2: Thermal Properties
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Property Value Notes

Melting Point 35 °C[2][4] to 41-48 °C[3]

The range may reflect

differences in purity or isomeric

composition.

Boiling Point 447.7 ± 18.0 °C[2][4] At 760 mmHg.

Flash Point 166.7 ± 14.0 °C[2][4]

Table 2.3: Solubility and Partitioning

Property Value Conditions

Solubility
Soluble in Chloroform,

Ethanol, Ethyl ether, Hexane[1]

Insoluble in water is

expected[5]

Octanol/Water Partition

Coefficient (LogP)
8.20[2]

Calculated value, indicating

high lipophilicity.

Table 2.4: Other Physicochemical Properties

Property Value Conditions

Vapor Pressure 0.0 ± 2.5 mmHg[2] At 25 °C.

Experimental Protocols for Property Determination
While specific experimental protocols for 2-Hydroxypropyl stearate are not readily available in

the public domain, the following are standard methodologies for determining the physical

properties listed above.

3.1 Melting Point Determination

The melting point of a solid like 2-Hydroxypropyl stearate is typically determined using one of

the following methods:
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Capillary Method (USP <741>): A small, powdered sample is packed into a capillary tube and

heated in a calibrated apparatus. The temperature range over which the sample melts is

recorded as the melting range.

Differential Scanning Calorimetry (DSC): This thermal analysis technique measures the heat

flow into or out of a sample as it is heated, cooled, or held at a constant temperature. The

melting point is determined from the peak of the endothermic transition in the DSC

thermogram.

3.2 Boiling Point Determination

The boiling point can be determined by:

Distillation Method: The sample is heated in a distillation apparatus, and the temperature at

which the liquid boils and its vapor is in equilibrium with the liquid at a given pressure is

recorded.

Ebulliometer: An instrument that precisely measures the boiling point of a liquid by

measuring the temperature of the vapor-liquid equilibrium.

3.3 Density Measurement

The density of a solid can be measured by:

Pycnometry: A pycnometer (a flask with a specific volume) is used to measure the volume of

the solid by displacement of a liquid of known density in which the solid is insoluble. The

mass of the solid is then divided by the determined volume.

Gas Pycnometry: This technique uses a gas (typically helium) to measure the volume of the

solid, which is then used to calculate the density.

3.4 Solubility Assessment

To determine solubility:

Equilibrium Solubility Method: An excess amount of the solid is added to a known volume of

the solvent. The mixture is agitated at a constant temperature for a sufficient time to reach
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equilibrium. The solution is then filtered, and the concentration of the dissolved solute is

determined by a suitable analytical method (e.g., HPLC, gravimetry).

Visualization of Logical Workflow
As 2-Hydroxypropyl stearate is an excipient and not a pharmacologically active substance, it

is not involved in biological signaling pathways. The following diagram illustrates a logical

workflow for the physical and chemical characterization of 2-Hydroxypropyl stearate.

Figure 1: Logical Workflow for Physicochemical Characterization of 2-Hydroxypropyl Stearate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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